Cas no 2168943-81-3 (4-(furan-2-yl)-1-oxa-5,9-diazaspiro5.5undecane)

• Product Name: 4-(furan-2-yl)-1-oxa-5,9-diazaspiro5.5undecane
• CAS No: 2168943-81-3
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6125196
• PubChem ID: 165508105
• Update Time: 2025-07-24

4-(furan-2-yl)-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 4-(furan-2-yl)-1-oxa-5,9-diazaspiro5.5undecane
• 4-(furan-2-yl)-1-oxa-5,9-diazaspiro[5.5]undecane
• 2168943-81-3
• EN300-1279161

• Inchi： 1S/C12H18N2O2/c1-2-11(15-8-1)10-3-9-16-12(14-10)4-6-13-7-5-12/h1-2,8,10,13-14H,3-7,9H2
• InChI Key： SKMVGGJPMHWRGX-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=CO2)NC21CCNCC2

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.4Ų

Additional information on 4-(furan-2-yl)-1-oxa-5,9-diazaspiro5.5undecane

Introduction to 4-(furan-2-yl)-1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 2168943-81-3)

4-(furan-2-yl)-1-oxa-5,9-diazaspiro[5.5]undecane, identified by its Chemical Abstracts Service (CAS) number 2168943-81-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic scaffold, featuring a fused oxane and diazine ring system, presents a unique combination of structural features that make it a promising candidate for further exploration in drug discovery and molecular recognition applications.

The compound belongs to the class of spirocyclic oxindoles, which are known for their versatile biological activities and potential therapeutic applications. The presence of both oxygen and nitrogen atoms in the spirocyclic core introduces multiple hydrogen bonding sites and electronic distributions that can modulate interactions with biological targets. Specifically, the furan-2-yl substituent at the 4-position contributes to the compound's overall hydrophobicity while also enabling π-stacking interactions, which are crucial for binding affinity in protein-ligand interactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic compounds as scaffold hopping candidates in drug design. The rigid spirocyclic core of 4-(furan-2-yl)-1-oxa-5,9-diazaspiro[5.5]undecane provides stability to the molecular structure while allowing for conformational flexibility at peripheral positions. This balance between rigidity and flexibility is particularly advantageous for designing molecules with high binding affinity and selectivity against biological targets.

In the context of medicinal chemistry, the oxa-diazaspiro framework has been explored for its ability to mimic natural product scaffolds, which often exhibit potent biological activities. The incorporation of oxygen and nitrogen heteroatoms into the spirocyclic system enhances the compound's capacity to engage with various biological receptors through hydrogen bonding, hydrophobic interactions, and electrostatic forces. Such features are critical for designing molecules that can effectively modulate biological pathways.

One of the most compelling aspects of 4-(furan-2-yl)-1-oxa-5,9-diazaspiro[5.5]undecane is its potential as a building block for more complex pharmacophores. The spirocyclic core can serve as a platform for further functionalization, allowing chemists to introduce additional substituents that enhance specific biological activities. For instance, modifications at the furan ring or the diazaspiro core could be exploited to fine-tune pharmacokinetic properties or target specificity.

Recent studies have demonstrated the utility of spirocyclic compounds in addressing neurological disorders, cancer therapeutics, and anti-inflammatory agents. The unique structural features of 4-(furan-2-yl)-1-oxa-5,9-diazaspiro[5.5]undecane, including its rigid spirocyclic backbone and functionalizable heterocycles, position it as a valuable candidate for these therapeutic areas. The compound's ability to interact with multiple biological targets through diverse binding modes makes it an attractive candidate for structure-based drug design.

The synthesis of 4-(furan-2-yl)-1-oxa-5,9-diazaspiro[5.5]undecane presents both challenges and opportunities for synthetic chemists. The spirocyclic connection between the oxane and diazine rings requires precise control over reaction conditions to ensure high yield and enantiopurity. Advances in transition metal-catalyzed reactions have provided new methodologies for constructing complex spirocycles efficiently. These synthetic strategies are crucial for producing derivatives of this compound for further biological evaluation.

In conclusion, 4-(furan-2-yl)-1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 2168943-81-3) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique spirocyclic architecture, combined with functionalizable heterocycles, makes it a promising scaffold for drug discovery efforts targeting various diseases. As computational methods continue to advance, the design and optimization of such complex molecules will become increasingly efficient, paving the way for novel therapeutic agents based on this scaffold.